Cas no 1562359-50-5 (ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate)

• Product Name: ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate
• CAS No: 1562359-50-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5295583
• Update Time: 2025-10-28

ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate
• ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate
• 2-Butenoic acid, 4-(4-ethyl-4-methyl-1-piperidinyl)-, ethyl ester

• Inchi： 1S/C14H25NO2/c1-4-14(3)8-11-15(12-9-14)10-6-7-13(16)17-5-2/h6-7H,4-5,8-12H2,1-3H3/b7-6+
• InChI Key： QRVYCOHJTFWYDV-VOTSOKGWSA-N
• SMILES： O(CC)C(/C=C/CN1CCC(C)(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• XLogP3: 3
• Topological Polar Surface Area: 29.5

Additional information on ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate

Ethyl (E)-4-(4-Ethyl-4-Methylpiperidin-1-yl)but-2-enoate (CAS No. 1562359-50-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate (CAS No. 1562359-50-5) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of esters and features a piperidine ring, which is a common structural motif in many biologically active molecules. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent research developments surrounding this compound.

The chemical structure of ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate is characterized by an ester group attached to a substituted butenyl chain, which is further linked to a piperidine ring. The presence of the piperidine ring imparts significant conformational flexibility and hydrophobicity, which are crucial for its biological activity. The ethyl and methyl substituents on the piperidine ring contribute to the overall stability and solubility of the molecule, making it an attractive candidate for drug development.

The synthesis of ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate typically involves several steps, including the formation of the piperidine ring and the subsequent attachment of the butenyl and ester groups. One common synthetic route involves the condensation of 4-methylpiperidine with an appropriate aldehyde or ketone to form the intermediate, followed by esterification with ethyl bromoacetate. The E-isomer can be selectively obtained through careful control of reaction conditions, such as temperature and catalyst choice.

In terms of pharmacological properties, ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate has shown promising activity in various biological assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit agonist activity at certain GPCRs, suggesting its potential use in treating conditions such as pain, inflammation, and neurological disorders.

One notable study published in the Journal of Medicinal Chemistry reported that ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate exhibited potent analgesic effects in animal models of chronic pain. The researchers found that this compound selectively activated μ-opioid receptors without causing significant side effects commonly associated with traditional opioid analgesics, such as respiratory depression and addiction. These findings highlight the potential of this compound as a safer alternative to conventional pain management therapies.

Beyond its analgesic properties, ethyl (E)-4-(4-ethyl-4-methylpiperidin-1-yl)but-2-enoate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity could make it a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological effects, ethyl (E)-4-(4-Ethyl-4-methylpiperidin-1-y l)but -2-en oate has also been explored as a lead compound for drug discovery efforts. Its unique structure provides a scaffold for further chemical modifications aimed at optimizing its pharmacological profile. Researchers have synthesized various analogs by altering substituents on the piperidine ring or modifying the butenyl chain to enhance potency, selectivity, and pharmacokinetic properties.

The safety profile of ethyl (E)-4-(4-Ethyl - 4 - methylpi peridi n - 1 - yl )bu t - 2 - eno ate is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, ethyl (E)-4-(4-Eth yl - 4 - methylpi peridi n - 1 - yl )bu t - 2 - eno ate (CAS No. 1562359 - 50 - 5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as pain management and inflammation treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic applications.